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Compound of Interest

Compound Name: Mecoprop-13C3
Cat. No.: B1156416

Get Quote

Executive Safety Summary

Mecoprop-13C3 (2-(4-Chloro-2-methylphenoxy)propionic acid-13C3) is a high-value stable
isotope standard used primarily as an internal standard for mass spectrometry (LC-MS/GC-
MS). While chemically identical to unlabeled Mecoprop regarding toxicity, its handling requires
a dual-focus approach: protecting the operator from toxicity and protecting the integrity of the

expensive isotope.

Critical Hazard Profile (GHS Classifications):
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Hazard Code Description Operational Implication

Zero-tolerance for hand-to-
. mouth contact; wash
H302 Harmful if swallowed . .
hands immediately after

doffing gloves.

Safety Goggles (sealed) are
) mandatory; standard safety
H318 Causes serious eye damage ) .
glasses are insufficient for

powders that may disperse.

Dermal absorption is a primary
) ] ) exposure route.[1] Double-
H312 Harmful in contact with skin ] )
gloving recommended during

solubilization.

| H410 | Very toxic to aquatic life | All waste must be segregated into Halogenated Organic

streams. |

PPE Technical Specifications

Rationale: Standard lab PPE is often insufficient for chlorophenoxy herbicides due to their
permeation rates and potential for serious eye damage.

A. Eye & Face Protection[1][2][3][4][5]

» Requirement: Chemical Splash Goggles (ANSI Z87.1+ D3 rating).

e Reasoning: Mecoprop is corrosive to ocular tissue (H318).[2] Standard safety glasses allow
airborne dust (generated during uncapping or weighing) to bypass the lens.

o Contact Lens Policy: Strictly prohibited when handling open powder.

B. Hand Protection (Glove Logic)

e The Challenge: Mecoprop-13C3 is a solid, but risk profiles change drastically once
solubilized. Common solvents like Acetone or Methanol drive the permeation rate.
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BENGHE

e Protocol: Use the "Carrier-Dependent Selection” matrix below.

State | Solvent

Primary Glove
Material

Min. Thickness

Break-through
Time

Notes

Dry Solid

Nitrile
(Disposable)

0.11 mm (4 mil)

>480 min

Excellent for dry
powder

protection.

Methanol

Solution

Nitrile
(Disposable)

0.11 mm (4 mil)

>240 min

Methanol
permeates nitrile
slowly; standard
lab gloves are
acceptable for
splash

protection.

Acetone Solution

Laminate (Silver
Shield) or Butyl

0.7 mm

>480 min

Acetone
degrades nitrile
rapidly (<1 min).
If using nitrile,
double glove and
change
immediately

upon splash.

C. Respiratory & Engineering Controls[3]

¢ Primary Control: Certified Chemical Fume Hood.

 Airflow: Face velocity maintained between 80-100 fpm.

e Secondary (If Hood Unavailable): N95 or P100 particulate respirator (NIOSH approved).

Note: This is a fallback only; isotope powders are light and easily dispersed by drafts.

Visualization: PPE Decision Logic

This logic gate ensures the operator selects protection based on the state of the chemical, not
just the chemical itself.
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Start: Mecoprop-13C3 Handling

Determine Physical State

Solid / Powder Solubilized

/

PPE: Nitrile Gloves + Goggles

(Dust Risk) Identify Solvent Carrier

PPE: Nitrile Gloves PPE: Laminate/Butyl Gloves
(Splash Protection) (Permeation Risk)

Click to download full resolution via product page
Figure 1: PPE Selection Logic based on physical state and solvent carrier.

Operational Protocol: "Zero-Loss" Handling

As a Senior Scientist, | prioritize the conservation of the isotope. Static electricity is the enemy
of weighing mg-quantities of Mecoprop-13C3.

Step 1: Preparation & Static Control[1][4]

e Environment: Work exclusively inside the fume hood.

 Static Neutralization: Place an ionizing bar or anti-static gun (e.g., Zerostat) near the
balance.
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o Why: Mecoprop-13C3 powder is often crystalline and prone to static "fly-away," leading to
contamination and financial loss.

» Vial Handling: Wipe the exterior of the source vial with a lint-free wipe dampened with 70%
ethanol to remove external contaminants before opening.

Step 2: Weighing & Solubilization (In-Vial Method)

Avoid weighing boats if possible. Transfer losses on 1mg standards are statistically significant.

Tare: Place the receiving volumetric flask or amber vial on the balance.

o Transfer: Use a micro-spatula (stainless steel) to transfer the solid directly.

e Rinsing: If a weighing boat must be used, rinse the boat three times with the chosen solvent
(e.g., Methanol) into the receiving vial to ensure quantitative transfer.

¢ Dissolution:

o

Add solvent to 80% of final volume.

Vortex for 30 seconds.

[¢]

o

Sonicate for 5 minutes if crystals persist.

Dilute to volume.

[e]

Step 3: Storage

o Temperature: Store neat (solid) material at -20°C.

¢ Solution Storage: Store stock solutions at -20°C in amber silanized glass vials to prevent

adsorption to glass walls.

o Labeling: Mark as "Mecoprop-13C3 [Internal Standard] - TOXIC".

Visualization: Handling Workflow

This workflow emphasizes the critical control points for safety and data integrity.
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Source Vial > Equilibrate to RT > De-lonize > Weighing > Add Solvent Disposal
(-20°C) (Prevent Condensation) (Anti-Static Gun) (Direct to Vessel) (MeOH/Acetone) = (Halogenated)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing temperature equilibration and static control.

Emergency & Disposal Procedures
Spills (Solid vs. Liquid)

e Solid Spill (Precious Material):
o Do not vacuum (creates aerosol).

o If the surface was clean: Attempt to recover with a dedicated micro-spatula (integrity check
required via LC-MS).

o If contaminated: Cover with wet paper towel (to prevent dust), wipe up, and place in
hazardous waste.

e Liquid Spill:
o Absorb with vermiculite or spill pads.[2]

o Clean area with soap and water (Mecoprop is an acid; alkaline soap helps
neutralize/solubilize residues).

Waste Disposal[5][6][7]1[8][9]
» Classification:Halogenated Organic Waste.[3][4]
e Segregation: Do NOT mix with non-halogenated solvents (e.g., pure ethanol waste) if your

facility separates them; halogenated disposal is significantly more expensive and requires
high-temperature incineration.
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¢ Labeling: "Hazardous Waste - Contains Mecoprop-13C3 (Chlorophenoxy Herbicide) - Toxic
to Aquatic Life."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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